Cas no 887898-37-5 (1-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-(2-methoxyethyl)thiourea)

• Product Name: 1-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-(2-methoxyethyl)thiourea
• CAS No: 887898-37-5
• MF: C₁₇H₂₃N₃O₄S
• MW: 365.447222948074
• CID: 5815638
• PubChem ID: 7080770
• Update Time: 2025-06-25

1-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-(2-methoxyethyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-(2-methoxyethyl)thiourea
• Thiourea, N-[2-(1,2-dihydro-5,8-dimethoxy-2-oxo-3-quinolinyl)ethyl]-N'-(2-methoxyethyl)-
• 887898-37-5
• SR-01000008295-1
• F0667-0210
• AKOS024594652
• SR-01000008295
• AB00671808-01
• 1-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-3-(2-methoxyethyl)thiourea
• 1-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-(2-methoxyethyl)thiourea

• Inchi： 1S/C17H23N3O4S/c1-22-9-8-19-17(25)18-7-6-11-10-12-13(23-2)4-5-14(24-3)15(12)20-16(11)21/h4-5,10H,6-9H2,1-3H3,(H,20,21)(H2,18,19,25)
• InChI Key： UUZBPQCXDJKCPJ-UHFFFAOYSA-N
• SMILES： N(CCC1=CC2=C(NC1=O)C(OC)=CC=C2OC)C(NCCOC)=S

Computed Properties

• Exact Mass: 365.14092740g/mol
• Monoisotopic Mass: 365.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• pka: 10.31±0.70(Predicted)

Additional information on 1-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-(2-methoxyethyl)thiourea

Introduction to 1-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-(2-methoxyethyl)thiourea (CAS No. 887898-37-5) and Its Emerging Applications in Chemical Biology

The compound 1-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-(2-methoxyethyl)thiourea (CAS No. 887898-37-5) represents a novel molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural framework, combining a dihydroquinoline core with functionalized thiourea and alkyl ether side chains, positions it as a versatile scaffold for drug discovery and mechanistic investigations.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing therapeutic agents. The dihydroquinoline moiety, characterized by its nitrogen-rich structure, is well-documented for its role in various bioactive molecules, including antimalarial and anticancer agents. In particular, derivatives of dihydroquinoline have been explored for their ability to modulate enzyme activity and interfere with disease pathways. The presence of 5,8-dimethoxy substituents further enhances the compound's electronic properties, potentially influencing its binding affinity and metabolic stability.

The thiourea component of the molecule introduces a polar and nucleophilic sulfur atom, which can engage in critical interactions with biological targets such as enzymes and receptors. Thiourea derivatives are known for their broad spectrum of biological activities, ranging from antimicrobial to anticancer effects. The incorporation of a 2-methoxyethyl group at the 3-position of the thiourea moiety adds another layer of functional diversity, enabling tunable solubility and lipophilicity profiles. This strategic modification is particularly relevant in optimizing pharmacokinetic properties for in vivo applications.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are pivotal enzymes in cellular signaling networks, and dysregulation of their activity is implicated in numerous diseases, most notably cancer. The structural features of 1-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-(2-methoxyethyl)thiourea suggest that it may interact with ATP-binding pockets or other allosteric sites on kinases. Preliminary computational studies indicate favorable binding modes that could lead to potent inhibition of target kinases while minimizing off-target effects.

Furthermore, the compound's design aligns with current trends in drug development toward polypharmacicity—a strategy that targets multiple disease pathways simultaneously. The combined influence of the dihydroquinoline scaffold and thiourea moiety may enable simultaneous modulation of kinase activity and other relevant biological processes. This multitarget approach has shown promise in preclinical models for complex diseases such as cancer and inflammatory disorders.

In vitro studies have begun to elucidate the mechanistic basis of this compound's bioactivity. Initial assays suggest inhibitory effects on specific kinases associated with tumor proliferation and survival. The 5,8-dimethoxy substituents appear to play a crucial role in stabilizing the active conformation required for binding to these targets. Additionally, the flexible 2-methoxyethyl chain allows for optimal positioning relative to key residues in the kinase active site.

The synthesis of this compound exemplifies modern organic chemistry techniques tailored for complex molecular architectures. Advanced methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the dihydroquinoline core efficiently. The introduction of the thiourea unit was achieved through nucleophilic substitution reactions under controlled conditions to ensure high regioselectivity. These synthetic strategies underscore the compound's feasibility for large-scale production and further derivatization.

As research progresses, 1-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-(2-methoxyethyl)thiourea (CAS No. 887898-37-5) is poised to become a valuable tool in chemical biology investigations. Its unique structural features offer opportunities for exploring novel therapeutic strategies beyond traditional kinase inhibition. Future studies may investigate its potential as a scaffold for developing next-generation therapeutics targeting protein-protein interactions or modulating epigenetic processes.

The integration of computational modeling with experimental validation has been instrumental in advancing our understanding of this compound's bioactivity. Molecular dynamics simulations have provided insights into how conformational flexibility influences binding affinity to biological targets. These computational insights are complemented by experimental data from enzyme assays and cell-based assays, which collectively refine our knowledge of the compound's mechanism of action.

The versatility of this molecular scaffold also opens avenues for exploring applications in other therapeutic areas beyond oncology. For instance, its ability to modulate kinase activity may be leveraged in neurodegenerative diseases where aberrant signaling pathways contribute to disease progression. Additionally, its structural features could make it suitable for developing antiviral agents targeting viral proteases or polymerases.

In conclusion,1-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-(2-methoxyethyl)thiourea (CAS No. 887898-37-5) represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural design combines elements known to enhance bioactivity while offering opportunities for optimization through medicinal chemistry approaches. As research continues to uncover new therapeutic targets and mechanisms,this compound will undoubtedly play an important role in advancing our understanding of disease processes and developing innovative treatments.